Cas no 1706089-13-5 (3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine)

• Product Name: 3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine
• CAS No: 1706089-13-5
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 5897219
• PubChem ID: 90539333
• Update Time: 2025-10-29

3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine
• 3-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine
• (4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(2,3-dimethoxyphenyl)methanone
• 1706089-13-5
• AKOS024831446
• F6235-0020
• (2,3-dimethoxyphenyl)-[4-(6-imidazol-1-ylpyridazin-3-yl)piperazin-1-yl]methanone

• Inchi： 1S/C20H22N6O3/c1-28-16-5-3-4-15(19(16)29-2)20(27)25-12-10-24(11-13-25)17-6-7-18(23-22-17)26-9-8-21-14-26/h3-9,14H,10-13H2,1-2H3
• InChI Key： AMTHUBLIRLXMGZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1OC)OC)N1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1

Computed Properties

• Exact Mass: 394.17533859g/mol
• Monoisotopic Mass: 394.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.6Ų

Additional information on 3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine

Exploring the Potential of 3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine (CAS No. 1706089-13-5) in Modern Drug Discovery

The compound 3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine (CAS No. 1706089-13-5) has garnered significant attention in pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyridazine core with piperazine and imidazole moieties, making it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its role as a kinase inhibitor, with studies suggesting potential applications in oncology and inflammatory diseases.

In the era of precision medicine, the demand for novel small-molecule modulators like 3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine has skyrocketed. The compound's 2,3-dimethoxybenzoyl group contributes to its enhanced bioavailability, while the imidazole ring provides crucial hydrogen bonding capabilities for target engagement. Recent computational studies have highlighted its favorable drug-like properties, including optimal lipophilicity and molecular weight, addressing common questions about "small molecule drug design principles" and "optimizing kinase inhibitor scaffolds" frequently searched in scientific databases.

The synthesis of CAS 1706089-13-5 involves sophisticated organic chemistry techniques that have become a hot topic in "green chemistry approaches to heterocyclic synthesis". Its structural complexity presents both challenges and opportunities for medicinal chemists, particularly in achieving high yield and purity. The presence of multiple nitrogen atoms in the pyridazine-imidazole system makes it an interesting subject for "nitrogen-rich pharmaceutical compounds", a trending search term in chemical research platforms.

From a therapeutic perspective, preliminary studies on 3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine have shown promising results in cellular assays. Its mechanism appears to involve modulation of key signaling pathways, aligning with current interests in "targeted cancer therapies" and "signal transduction inhibition". The compound's selectivity profile is under active investigation, with researchers particularly focused on answering questions about "kinase inhibitor specificity" and "off-target effects reduction strategies" that dominate academic discussions.

In drug formulation development, the physicochemical properties of CAS 1706089-13-5 present interesting case studies for "salt selection in pharmaceutical development" and "improving drug solubility", two highly searched topics in formulation science. The compound's moderate solubility and stability characteristics make it a valuable model for addressing common formulation challenges faced in preclinical development.

The patent landscape surrounding 3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine reflects growing commercial interest, with several applications covering its synthesis methods and therapeutic uses. This aligns with increasing searches for "emerging pharmaceutical patents" and "novel kinase inhibitor intellectual property" in biotechnology investment circles. The compound's structural novelty positions it well in competitive pharmaceutical markets seeking "next-generation targeted therapies".

Future research directions for 1706089-13-5 likely include detailed pharmacokinetic studies and further optimization of its scaffold. The scientific community is particularly interested in answering questions about "improving drug metabolism properties" and "enhancing blood-brain barrier penetration", which are critical for central nervous system applications. As artificial intelligence plays an increasing role in drug discovery, this compound serves as an excellent case study for "AI-assisted molecular optimization" approaches.

From a safety perspective, early toxicological evaluations of 3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine suggest a favorable profile, though comprehensive studies are ongoing. This addresses common concerns about "predicting drug toxicity early in development", a key focus area in modern pharmaceutical R&D. The compound's progress through development stages will provide valuable data for "translational medicine approaches" in small-molecule therapeutics.

The growing body of research on CAS 1706089-13-5 contributes significantly to our understanding of "structure-activity relationships in heterocyclic compounds", a fundamental concept in medicinal chemistry education. Academic laboratories frequently search for "teaching examples of drug design principles", making this compound a valuable addition to the pedagogical toolkit for aspiring pharmaceutical scientists.

As the pharmaceutical industry continues to explore 3-4-(2,3-dimethoxybenzoyl)piperazin-1-yl-6-(1H-imidazol-1-yl)pyridazine, its development trajectory offers insights into broader trends in drug discovery. The compound embodies current priorities in addressing "undruggable targets" and developing "selective pathway modulators", topics that generate substantial interest in both academic and industry research forums. Its progress will undoubtedly contribute to advancing our understanding of complex biological systems and therapeutic intervention strategies.